1,1'-(2,2,3,3-tetrafluoro-1,4-dioxo-1,4-butanediyl)bis(4-methylpiperidine)

• IUPAC Name: 2,2,3,3-tetrafluoro-1,4-bis(4-methylpiperidin-1-yl)butane-1,4-dione
• InChI: InChI=1S/C16H24F4N2O2/c1-11-3-7-21(8-4-11)13(23)15(17,18)16(19,20)14(24)22-9-5-12(2)6-10-22/h11-12H,3-10H2,1-2H3
• InChI Key: PTGCFDSZPPWJOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C(C(C(=O)N2CCC(CC2)C)(F)F)(F)F
• Molecular Formula: C16H24F4N2O2
• Molecular Weight: 352.37 g/mol

Description

1,1'-(2,2,3,3-tetrafluoro-1,4-dioxo-1,4-butanediyl)bis(4-methylpiperidine), commonly known as TFPB, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields of research.

Scientific Research Applications

TFPB has been studied for its potential use in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, TFPB has been shown to have a modulatory effect on the GABA-A receptor, which is involved in the regulation of anxiety and sleep. In pharmacology, TFPB has been studied for its potential use as a drug delivery system, due to its ability to form stable complexes with various drugs. In medicinal chemistry, TFPB has been investigated as a potential lead compound for the development of new drugs.

Mechanism of Action

TFPB is believed to exert its effects by binding to the GABA-A receptor, which is a ligand-gated ion channel that is involved in the regulation of inhibitory neurotransmission in the brain. TFPB has been shown to enhance the activity of the GABA-A receptor, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
TFPB has been shown to have various biochemical and physiological effects, including anxiolytic and sedative effects, as well as anticonvulsant and muscle relaxant effects. TFPB has also been shown to have a low toxicity profile, making it a potentially useful compound for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFPB is its ability to modulate the GABA-A receptor, which is a well-established target for the treatment of anxiety and sleep disorders. TFPB has also been shown to have a high affinity for the GABA-A receptor, making it a potentially useful compound for drug development. However, one of the limitations of TFPB is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on TFPB, including the development of new drug delivery systems using TFPB, the investigation of its potential use as a lead compound for the development of new drugs, and the exploration of its effects on other neurotransmitter systems. Additionally, further research is needed to fully understand the mechanism of action of TFPB and its potential therapeutic applications.